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Compound of Interest

Compound Name: 2-Aminobenzaldehyde

Cat. No.: B1207257 Get Quote

Essential Safety and Handling Guide for 2-
Aminobenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Aminobenzaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and effective use

of this chemical.

I. Chemical Safety and Hazard Information
2-Aminobenzaldehyde is a chemical that requires careful handling due to its potential

hazards. It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

[4]

Table 1: Quantitative Data for 2-Aminobenzaldehyde
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Property Value Source

CAS Number 529-23-7 [3]

Molecular Formula C₇H₇NO [5]

Molecular Weight 121.14 g/mol [4]

Appearance
Pale yellow to white crystalline

solid/powder
[5]

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature -20°C [6]

Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1][3][4]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 2-
Aminobenzaldehyde.

Eye and Face Protection: Wear safety glasses with side-shields or tightly fitting safety

goggles.[6][7] Ensure they conform to NIOSH (US) or EN166 (EU) standards.[7]

Skin Protection:
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Gloves: Wear chemical-resistant, impervious gloves, such as nitrile rubber.[7] Inspect

gloves before use.

Clothing: Wear protective clothing.[1][6] Fire/flame resistant and impervious clothing is

also recommended.[7][8] Contaminated clothing should be removed and washed before

reuse.[1][8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2][6][7] For nuisance

exposures, a type N95 (US) or type P1 (EU EN 143) particle respirator is recommended.[7]

III. Operational Plan: Step-by-Step Handling
Procedure
Adherence to the following procedural guidelines is essential to minimize risks.

Engineering Controls:

Always work in a well-ventilated area.[1]

Use a chemical fume hood for all manipulations to avoid the formation and inhalation of

dust and aerosols.[2][7]

Ensure that eyewash stations and safety showers are close to the workstation location.[2]

Handling:

Avoid all personal contact with the substance, including inhalation and contact with skin

and eyes.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][7]

Keep containers securely sealed when not in use.[1]

Storage:
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Store in original, tightly closed containers in a dry, cool, and well-ventilated place.[1][6] The

recommended storage temperature is -20°C.[6]

Store locked up.[1]

Keep away from incompatible materials such as strong oxidizing agents.[2]

IV. Emergency and First Aid Protocols
Immediate and appropriate responses to emergencies are critical.

Inhalation: Move the person to fresh air.[2][3][6] If breathing is difficult, provide oxygen.[6] If

not breathing, give artificial respiration.[3][6] Seek medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with

soap and plenty of water for at least 15 minutes.[2][3][6] Seek medical attention if irritation

persists.[1][2]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[2][3] Remove contact lenses if present and easy to do.[1][2][3] Continue

rinsing and seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[1][2][3][6] Never give

anything by mouth to an unconscious person.[3][6] Call a physician or poison control center

immediately.[2]

V. Spill and Disposal Plan
Spill Procedure:

Evacuate personnel from the spill area.[7]

Ensure adequate ventilation.[3][6]

Wear appropriate personal protective equipment as detailed in Section II.[3]

Avoid creating dust.[1][6]
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For dry spills, use dry clean-up procedures.[1] Cover the powder spill with a plastic sheet or

tarp to minimize spreading.[6]

Sweep up, shovel up, or vacuum the material into a suitable, closed, and labeled container

for disposal.[1][3][7]

Prevent the product from entering drains.[3][7]

Wash the spill area down with large amounts of water and prevent runoff into drains.[1]

Disposal Plan:

Disposal of 2-Aminobenzaldehyde and any contaminated materials must be conducted

through a licensed professional waste disposal service.[7]

Disposal should be in accordance with all applicable regional, national, and local laws and

regulations.[6]

Do not reuse the container.[6]

VI. Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2-
Aminobenzaldehyde.
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Preparation & Risk Assessment
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Caption: Safe handling workflow for 2-Aminobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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